Cas no 136656-76-3 ((2S)-1-(tert-butoxy)propan-2-ol)

• Product Name: (2S)-1-(tert-butoxy)propan-2-ol
• CAS No: 136656-76-3
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 901297
• PubChem ID: 41097558
• Update Time: 2026-04-29

(2S)-1-(tert-butoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-Butoxy)propan-2-ol
• (2S)-1-tert-butoxypropan-2-ol
• (2S)-1-[(2-methylpropan-2-yl)oxy]-2-propanol
• (S)-1-tert-butoxy-2-propanol
• (S)-tert-butoxy-2-propanol
• A807106
• AG-D-74595
• CTK4C0405
• (2S)-1-(tert-butoxy)propan-2-ol

• Inchi： InChI=1S/C7H16O2/c1-6(8)5-9-7(2,3)4/h6,8H,5H2,1-4H3/t6-/m0/s1
• InChI Key： GQCZPFJGIXHZMB-LURJTMIESA-N
• SMILES： C[C@@H](COC(C)(C)C)O

Computed Properties

• Exact Mass: 132.11508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 73.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• PSA: 29.46